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Compound of Interest

Compound Name: Thiogeraniol

Cat. No.: B1239506

CAS Number: 39067-80-6

Molecular Formula: C10H18S

Molecular Weight: 170.32 g/mol

IUPAC Name: (2E)-3,7-dimethylocta-2,6-diene-1-thiol

This technical guide provides an in-depth overview of Thiogeraniol, a sulfur-containing
monoterpenoid of interest to researchers, scientists, and drug development professionals. The
document covers its chemical properties, synthesis, and known biological activities, with a
focus on its potential therapeutic applications.

Chemical Structure and Properties

Thiogeraniol is an acyclic monoterpenoid and a thiol, structurally derived from geraniol by the
substitution of the hydroxyl group with a thiol group.[1][2][3] This structural modification imparts
distinct chemical reactivity and potential biological activities.
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Property Value Source
Molecular Formula C1o0H18S [11[3]
Molecular Weight 170.32 g/mol [1][3]
CAS Number 39067-80-6 [1]
Appearance Yellow to orange liquid [3]
Density 0.903-0.921 g/cm? [3]

Refractive Index

1.503-1.513

[3]

SMILES CC(=CCCC(=CCS)C)C [1]
INChI=1S/C10H18S/c1-9(2)5-
4-6-10(3)7-8-

InChl [1]
11/h5,7,11H,4,6,8H2,1-
3H3/b10-7+

Synthesis of Thiogeraniol

Several methods for the synthesis of Thiogeraniol have been reported, primarily involving the

conversion of geraniol. Two prominent methods are detailed below.

Synthesis via Halogenation of Geraniol

A common synthetic route involves the halogenation of geraniol followed by reaction with a

sulfur source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thiogeraniol: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239506#thiogeraniol-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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